Cas no 36160-85-7 (2-Bromo-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-Bromo-N-(4-phenoxyphenyl)acetamide
• CAS No: 36160-85-7
• MF: C₁₄H₁₂BrNO₂
• MW: 306.154582977295
• CID: 1076904
• PubChem ID: 46736581
• Update Time: 2025-06-15

2-Bromo-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-phenoxyphenyl)acetamide
• AC1LG1P3
• ACMC-1BHMK
• CBDivE_013096
• CTK5C4893
• N-(4-Chlorophenyl) 2-bromobenzamide
• 36160-85-7
• DTXSID401291292
• AKOS005348897
• FSZPGUBKBFDUMK-UHFFFAOYSA-N
• SCHEMBL4262750

• MDL： MFCD02660712
• Inchi： 1S/C14H12BrNO2/c15-10-14(17)16-11-6-8-13(9-7-11)18-12-4-2-1-3-5-12/h1-9H,10H2,(H,16,17)
• InChI Key： FSZPGUBKBFDUMK-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.00516
• Monoisotopic Mass: 305.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on 2-Bromo-N-(4-phenoxyphenyl)acetamide

Recent Advances in the Study of 2-Bromo-N-(4-phenoxyphenyl)acetamide (CAS: 36160-85-7)

The compound 2-Bromo-N-(4-phenoxyphenyl)acetamide (CAS: 36160-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromoacetamide functional group and phenoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research involves the synthesis and optimization of 2-Bromo-N-(4-phenoxyphenyl)acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity. The researchers utilized a nucleophilic substitution reaction, optimizing reaction conditions such as temperature, solvent, and catalyst to achieve a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology demonstrated that 2-Bromo-N-(4-phenoxyphenyl)acetamide effectively disrupts the interaction between specific oncogenic proteins, leading to apoptosis in cancer cell lines. The study employed X-ray crystallography and molecular docking to elucidate the binding mechanism, revealing that the bromoacetamide group forms a covalent bond with a cysteine residue in the target protein.

Another significant finding comes from a collaborative research effort between academic and industrial teams, as reported in Bioorganic & Medicinal Chemistry Letters (2023). The study explored the compound's anti-inflammatory properties, showing that it inhibits the NF-κB signaling pathway in macrophages. This suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-Bromo-N-(4-phenoxyphenyl)acetamide as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed. A recent review in Drug Discovery Today (2024) summarized ongoing efforts to derivatize the compound, aiming to improve its pharmacokinetic and pharmacodynamic profiles while retaining its biological activity.

In conclusion, 2-Bromo-N-(4-phenoxyphenyl)acetamide (CAS: 36160-85-7) represents a versatile scaffold with significant potential in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for translating these findings into clinical benefits. The compound's ability to target PPIs and modulate inflammatory pathways positions it as a promising candidate for further development in oncology and immunology.